Cas no 55792-46-6 (Benzenamine, 3-(octyloxy)-)

• Product Name: Benzenamine, 3-(octyloxy)-
• CAS No: 55792-46-6
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 350880
• PubChem ID: 4459298
• Update Time: 2025-04-19

Benzenamine, 3-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(octyloxy)-
• 3-octoxyaniline
• M-(OCTYLOXY)ANILINE
• DTXSID20403498
• SCHEMBL11297325
• 55792-46-6
• AKOS009262959

• Inchi： 1S/C14H23NO/c1-2-3-4-5-6-7-11-16-14-10-8-9-13(15)12-14/h8-10,12H,2-7,11,15H2,1H3
• InChI Key： GKKMQSPQVMSBOP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCCCCCCC

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25